Cas no 102569-26-6 (Benzonitrile, 2-amino-4-hydroxy-3-methyl-)
102569-26-6 structure
Product name:Benzonitrile, 2-amino-4-hydroxy-3-methyl-
Benzonitrile, 2-amino-4-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-4-hydroxy-3-methyl-
- 2-amino-4-hydroxy-3-methylbenzonitrile
- ACMC-20m5ir
- AGN-PC-00MO80
- CTK0G9408
- I14-32239
- KB-68064
- SureCN998935
- NTRYGFSYGXKOSE-UHFFFAOYSA-N
- DTXSID10541499
- SCHEMBL998935
- CS-M0645
- CS-13574
- AKOS006374059
- 102569-26-6
- CEA56926
- DB-346752
-
- Inchi： InChI=1S/C8H8N2O/c1-5-7(11)3-2-6(4-9)8(5)10/h2-3,11H,10H2,1H3
- InChI Key： NTRYGFSYGXKOSE-UHFFFAOYSA-N
- SMILES： CC1=C(C(=CC=C1O)C#N)N
Computed Properties
- Exact Mass: 148.06374
- Monoisotopic Mass: 148.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 70.04
- LogP: 1.73568
Benzonitrile, 2-amino-4-hydroxy-3-methyl- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-M0645-100mg |
2-Amino-4-hydroxy-3-methylbenzonitrile |
102569-26-6 | 100mg |
$311.0 | 2022-04-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A66860-100mg |
2-Amino-4-hydroxy-3-methylbenzonitrile |
102569-26-6 | 98% | 100mg |
¥5052.0 | 2023-09-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048964-250mg |
2-Amino-4-hydroxy-3-methylbenzonitrile |
102569-26-6 | 98% | 250mg |
￥12441 | 2023-04-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A66860-250mg |
2-Amino-4-hydroxy-3-methylbenzonitrile |
102569-26-6 | 98% | 250mg |
¥10082.0 | 2023-09-08 | |
| Apollo Scientific | OR370120-250mg |
2-Amino-4-hydroxy-3-methylbenzonitrile |
102569-26-6 | tech | 250mg |
£970.00 | 2023-09-02 |
Benzonitrile, 2-amino-4-hydroxy-3-methyl- Related Literature
-
Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
-
Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
-
Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
-
Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
102569-26-6 (Benzonitrile, 2-amino-4-hydroxy-3-methyl-) Related Products
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